Cas no 54314-84-0 ([(3-bromopropoxy)methyl]benzene)

• Product Name: [(3-bromopropoxy)methyl]benzene
• CAS No: 54314-84-0
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• MDL: MFCD00134570
• CID: 56570
• PubChem ID: 2776064
• Update Time: 2025-10-28

[(3-bromopropoxy)methyl]benzene Chemical and Physical Properties

Names and Identifiers

• ((3-Bromopropoxy)methyl)benzene
• Benzyl 3-bromopropyl ether
• 3-bromopropoxymethylbenzene
• 3-(Benzyloxy)propyl Bromide
• (3-Bromopropoxymethyl)benzene
• [(3-bromopropoxy)methyl]benzene
• benzyl(3-bromopropyl)ether
• 1-bromo-3-benzyloxypropane
• AM20060664
• FT-0640236
• MFCD00134570
• DTXSID10379794
• EN300-213748
• 3-bromopropyl phenylmethyl ether
• SCHEMBL281251
• AKOS009156987
• (3-bromo-propoxymethyl)-benzene
• CS-W001590
• 54314-84-0
• AC-25475
• 1-benzyloxy-3-bromopropane
• 3-bromopropylbenzyl ether
• benzyl3-bromopropyl ether
• 3-benzyloxy-1-bromopropane
• Benzene, [(3-bromopropoxy)methyl]-
• 3-benzyloxypropyl bromide
• GS-4251
• 3-benzyloxypropylbromide
• BENZYL3-BROMOPROPYLETHER
• benzyl 3-bromo-propyl ether
• PSUXTZLDBVEZTD-UHFFFAOYSA-N
• O-benzyl-3-bromo-1-propanol
• SY013896
• Benzyl 3-bromopropyl ether, 98%
• J-519787
• BCP20136
• B2818
• benzyl (3-bromopropyl) ether
• DTXCID10330820
• DB-318690

• MDL： MFCD00134570
• Inchi： 1S/C10H13BrO/c11-7-4-8-12-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2
• InChI Key： PSUXTZLDBVEZTD-UHFFFAOYSA-N
• SMILES： BrCCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 228.01500
• Monoisotopic Mass: 228.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.298 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 141°C/14mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.531(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 9.23000
• LogP: 2.98820
• Solubility: Not determined

[(3-bromopropoxy)methyl]benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26-S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on [(3-bromopropoxy)methyl]benzene

Chemical Profile of [(3-bromopropoxy)methyl]benzene (CAS No. 54314-84-0)

[(3-bromopropoxy)methyl]benzene, chemically designated as CAS No. 54314-84-0, is a significant compound in the realm of organic synthesis and pharmaceutical research. This aromatic ether derivative features a benzene ring substituted with a (3-bromopropoxy)methyl group, making it a versatile intermediate in the development of various chemical entities. The presence of both bromine and ether functionalities imparts unique reactivity, enabling its use in diverse synthetic pathways.

The structural motif of (3-bromopropoxy)methyl]benzene is highly valuable in medicinal chemistry due to its ability to serve as a precursor for more complex molecules. The bromine atom at the propoxy position facilitates nucleophilic aromatic substitution reactions, allowing for the introduction of different functional groups at the aromatic core. This characteristic makes it particularly useful in constructing biaryl compounds, which are prevalent in many pharmacologically active agents.

Recent advancements in drug discovery have highlighted the importance of (3-bromopropoxy)methyl]benzene in the synthesis of kinase inhibitors and other targeted therapies. For instance, studies have demonstrated its role in generating novel benzene derivatives that exhibit potent activity against specific enzymatic targets. The ether linkage not only enhances solubility but also modulates electronic properties, influencing binding affinity and selectivity in drug candidates.

In addition to its pharmaceutical applications, (3-bromopropoxy)methyl]benzene has found utility in materials science, particularly in the development of liquid crystals and organic semiconductors. The rigid benzene ring combined with the flexible propoxy side chain allows for tunable molecular packing, which is crucial for optimizing material properties such as thermal stability and charge transport efficiency.

The bromine substituent also plays a critical role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are cornerstone techniques in modern synthetic organic chemistry. These reactions enable the formation of carbon-carbon bonds under mild conditions, facilitating the construction of intricate molecular architectures. Consequently, (3-bromopropoxy)methyl]benzene has become an indispensable building block in both academic research and industrial settings.

From a mechanistic standpoint, the reactivity of (3-bromopropoxy)methyl]benzene can be attributed to its ability to undergo electrophilic aromatic substitution when appropriately activated. The electron-withdrawing nature of the bromine atom enhances electrophilicity at positions ortho and para to it, making these sites susceptible to attack by nucleophiles or other electrophiles. This dual functionality allows for a broad spectrum of synthetic transformations, making it a preferred choice for chemists engaged in complex molecule synthesis.

Recent literature has also explored the use of (3-bromopropoxy)methyl]benzene in polymer chemistry, where it serves as a monomer or crosslinking agent. The incorporation of this unit into polymer backbones can impart unique properties such as biodegradability or stimuli-responsive behavior. Such innovations underscore the compound's versatility beyond traditional small-molecule applications.

In conclusion, (3-bromopropoxy)methyl]benzene (CAS No. 54314-84-0) represents a cornerstone compound in synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural features enable diverse applications ranging from drug development to advanced materials engineering. As research continues to uncover new methodologies and applications, this compound is poised to remain a pivotal reagent in both academic and industrial laboratories worldwide.